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Compound of Interest

Compound Name: 2,5-Dimethoxy-3-nitrobenzoic acid

Cat. No.: B098076

2,5-Dimethoxy-3-nitrobenzoic acid is an aromatic carboxylic acid derivative. Its structure,
featuring two methoxy groups and a nitro group on the benzoic acid framework, makes it a
valuable building block in organic synthesis for pharmaceutical and materials science
applications.[1] The electron-withdrawing nature of the nitro group and the electron-donating
methoxy groups influence the molecule's overall reactivity and acidity.[1]

Table 1: Physicochemical Properties of 2,5-Dimethoxy-3-nitrobenzoic Acid

Property Value Source(s)
CAS Number 17894-26-7 [1][21[3]
Molecular Formula CoHoNOs [1112][3]
Molecular Weight 227.17 g/mol [2][3]
Appearance Light yellow to orange powder Be

or crystals
Melting Point 183-187 °C [2]

3-Nitro-2,5-dimethoxybenzoic
acid, 3-Nitrogentisic acid

Synonyms ) ] ] [1][2]
dimethyl ether, Benzoic acid,

2,5-dimethoxy-3-nitro-
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The Scientific Principle of Melting Point

The melting point of a crystalline solid is the temperature at which it transitions from the solid to
the liquid phase. At a molecular level, this represents the point where the thermal energy
supplied to the system overcomes the intermolecular forces (e.g., hydrogen bonds, dipole-
dipole interactions, van der Waals forces) holding the molecules in a fixed, ordered crystal
lattice.

For a pure substance, this transition occurs over a very narrow temperature range, typically
0.5-1.0 °C. The presence of impurities disrupts the uniform crystal lattice structure. This
disruption weakens the intermolecular forces, requiring less energy (a lower temperature) to
break them apart. Consequently, impure substances exhibit a depressed and broadened
melting point range. This principle is the cornerstone of using melting point as a criterion for

purity.

Experimental Protocol: Capillary Melting Point
Determination

The most common and reliable method for determining the melting point of a powdered
crystalline solid is the capillary melting point technique. This protocol is a self-validating system;
a sharp, reproducible melting range is indicative of both a pure sample and proper
experimental execution.

Causality in Experimental Design

o Sample Preparation: The sample must be completely dry and finely powdered. Moisture can
act as an impurity, depressing the melting point. A fine powder ensures uniform heat transfer
within the capillary tube.

o Capillary Loading: A small sample size (2-3 mm height) is crucial. Too much sample creates
a significant temperature gradient across the material, leading to a broadened and
inaccurate melting range.

» Heating Rate: A slow heating rate (1-2 °C per minute) near the expected melting point is
critical for thermal equilibrium between the heating block, the thermometer, and the sample.
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A rapid heating rate will cause the thermometer reading to lag behind the actual sample
temperature, resulting in an erroneously high and broad melting range.

Step-by-Step Methodology

e Sample Preparation:

o Ensure the 2,5-Dimethoxy-3-nitrobenzoic acid sample is completely dry. If necessary,
dry under vacuum.

o Place a small amount of the crystalline solid onto a clean, dry watch glass.
o Using a spatula, crush the sample into a fine powder.

e Loading the Capillary Tube:

[¢]

Obtain a standard melting point capillary tube (sealed at one end).

[e]

Press the open end of the capillary tube vertically into the powdered sample. A small
amount of powder will be forced into the open end.

[e]

Invert the tube and gently tap the sealed end on a hard surface, or drop it down a long
glass tube, to pack the powder tightly into the bottom.

[e]

Repeat until a packed column of 2-3 mm of sample is achieved.
e Melting Point Apparatus:

o Insert the loaded capillary tube into the sample holder of the melting point apparatus (e.g.,
a Thiele tube with oil bath or a digital melting point device).

o Ensure the sample is positioned adjacent to the thermometer bulb or temperature sensor
for accurate reading.

o Determination:

o Rapid Scan (Optional but Recommended): Heat the apparatus rapidly to get a preliminary,
approximate melting point. This allows you to determine the temperature range for the
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slower, more accurate measurement.

o Accurate Measurement: Allow the apparatus to cool to at least 20 °C below the
approximate melting point.

o Begin heating again, but at a slow, controlled rate of 1-2 °C per minute as you approach
the expected melting range.

o Record the temperature at which the first drop of liquid appears (T1).
o Continue heating at the same slow rate.

o Record the temperature at which the last crystal melts and the entire sample is a clear
liquid (T2).

» Reporting:

o The melting point is reported as a range from Tz to T2. For 2,5-Dimethoxy-3-nitrobenzoic
acid, a pure sample should yield a range within the established 183-187 °C window.

Experimental Workflow Diagram

Click to download full resolution via product page

Caption: Workflow for Capillary Melting Point Determination.

Interpretation of Results

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b098076?utm_src=pdf-body
https://www.benchchem.com/product/b098076?utm_src=pdf-body
https://www.benchchem.com/product/b098076?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Sharp Melting Range (e.g., 185.0-185.5 °C): This indicates a high degree of purity for the
sample of 2,5-Dimethoxy-3-nitrobenzoic acid.

e Broad and Depressed Range (e.g., 178-183 °C): This suggests the presence of impurities.
The impurities could be residual solvents from synthesis, unreacted starting materials, or
byproducts. Recrystallization would be the recommended next step to purify the compound.

o Decomposition: Some organic compounds, particularly those with nitro groups, may
decompose at or near their melting point.[4] This is often observed as a darkening in color
(e.g., charring) and/or gas evolution. If decomposition occurs, the melting point should be
reported with a "d" or "dec.", for example, "186 °C (d)".

Safety and Handling

As a nitro-substituted aromatic compound, 2,5-Dimethoxy-3-nitrobenzoic acid should be
handled with appropriate care in a laboratory setting.

o Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-
resistant gloves.

e Handling: Avoid inhalation of the powder by working in a well-ventilated area or a fume hood.
Avoid contact with skin and eyes.

o Storage: Store in a tightly sealed container in a cool, dry place away from incompatible
materials.

Conclusion

The melting point of 2,5-Dimethoxy-3-nitrobenzoic acid is a key specification, with a literature
value of 183-187 °C.[2] Its accurate determination via the capillary method is a fundamental
technique that provides critical insight into the compound's identity and purity. By
understanding the principles behind melting point depression and adhering to a rigorous
experimental protocol, researchers can ensure the quality and reliability of their chemical
materials, a non-negotiable aspect of successful research and development.

References

o Chemical structures of the 2,5-dimethoxy nitrobenzene derivatives.
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e Synthesis of 2,5-dichloro-3-nitrobenzoic acid. PrepChem.com. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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